Cas no 43171-59-1 (1,3-Benzenediamine,4-chloro-2-methyl-)
43171-59-1 structure
Product Name:1,3-Benzenediamine,4-chloro-2-methyl-
CAS No:43171-59-1
MF:C7H9ClN2
MW:156.612760305405
CID:333154
PubChem ID:93243
Update Time:2025-04-19
1,3-Benzenediamine,4-chloro-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediamine,4-chloro-2-methyl-
- 4-chloro-2-methylbenzene-1,3-diamine
- DTXSID30962945
- 43171-59-1
-
- Inchi: 1S/C7H9ClN2/c1-4-6(9)3-2-5(8)7(4)10/h2-3H,9-10H2,1H3
- InChI Key: YVNQCASJZRKYQY-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(C)=C1N)N
Computed Properties
- Exact Mass: 156.045
- Monoisotopic Mass: 156.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 52Ų
Experimental Properties
- Density: 1.281
- Boiling Point: 305.5°C at 760 mmHg
- Flash Point: 138.5°C
- Refractive Index: 1.647
1,3-Benzenediamine,4-chloro-2-methyl- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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